Cas no 2171586-76-6 (3-(5-chloro-2-iodophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(5-chloro-2-iodophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171586-76-6
• MF: C₂₅H₂₀ClIN₂O₅
• MW: 590.794178009033
• CID: 6212359
• PubChem ID: 165803848
• Update Time: 2025-06-10

3-(5-chloro-2-iodophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-iodophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-[(5-chloro-2-iodophenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1543881
• 2171586-76-6

• Inchi： 1S/C25H20ClIN2O5/c26-14-9-10-20(27)21(11-14)28-24(32)22(12-23(30)31)29-25(33)34-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-11,19,22H,12-13H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： DEOXDCKQFXZFJJ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)Cl

Computed Properties

• Exact Mass: 590.01055g/mol
• Monoisotopic Mass: 590.01055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-(5-chloro-2-iodophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-(5-chloro-2-iodophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171586-76-6)

3-(5-chloro-2-iodophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, identified by the CAS number 2171586-76-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound features a complex molecular architecture, incorporating multiple functional groups that make it a promising candidate for further exploration in medicinal chemistry. The presence of both 5-chloro-2-iodophenyl and 9H-fluoren-9-ylmethoxycarbonyl moieties suggests potential applications in the development of novel bioactive molecules.

The structural design of this compound is particularly noteworthy, as it combines a carbamoyl group with an amino-propanoic acid moiety, creating a versatile scaffold for chemical modifications. Such structural features are often exploited in the synthesis of protease inhibitors, kinase inhibitors, and other enzyme-targeting agents. The 5-chloro-2-iodophenyl substituent, in particular, is known for its ability to enhance binding affinity to biological targets due to its halogen bonding capabilities, a phenomenon that has been extensively studied in recent years.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. The compound under discussion (3-(5-chloro-2-iodophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid) represents an interesting lead structure that could be further optimized for specific biological activities. The fluoren-9-ylmethoxycarbonyl group adds another layer of complexity, providing a site for further derivatization while also contributing to the overall solubility and metabolic stability of potential drug candidates.

One of the most compelling aspects of this compound is its potential as a building block for structure-based drug design. The combination of electron-withdrawing and electron-donating groups around the aromatic ring system allows for fine-tuning of physicochemical properties such as lipophilicity and pKa. These properties are critical determinants in drug-like characteristics, influencing factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX). The incorporation of 5-chloro and 2-iodo substituents on the phenyl ring further enhances its utility in medicinal chemistry due to their tunable electronic effects and potential interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have suggested that derivatives of this compound may interact effectively with enzymes such as kinases and proteases, which are key targets in many diseases. For instance, modifications at the carbamoyl and amino-propanoic acid positions could lead to enhanced inhibition of specific enzyme pathways implicated in cancer progression or inflammatory responses. Such insights are derived from large-scale virtual screening efforts that leverage machine learning algorithms to identify promising scaffolds for experimental validation.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic strategies include nucleophilic aromatic substitution (SNAr) for introducing the 5-chloro and 2-iodo groups, followed by protection-deprotection steps to handle the reactive functional groups effectively. The use of palladium-catalyzed cross-coupling reactions has been particularly useful in constructing the fluorene-based moiety, which is essential for maintaining structural integrity during subsequent derivatization.

In addition to its potential as an inhibitor core, this compound may also serve as a precursor for exploring novel chemical entities (NCEs). The flexibility provided by its molecular framework allows chemists to introduce diverse substituents while retaining core pharmacophoric features. This adaptability is crucial in drug discovery pipelines where rapid iteration and optimization are necessary to identify lead compounds with desirable pharmacological profiles.

The growing interest in fluorinated compounds stems from their unique electronic properties and metabolic stability. In particular, the fluorene moiety is known for its favorable photophysical characteristics, making it useful in fluorescent probes and imaging agents. While this application is beyond the scope of traditional drug development, it highlights the broader utility of such molecular building blocks across multiple disciplines within chemical biology.

As research continues to uncover new therapeutic targets and mechanisms underlying human diseases, compounds like 3-(5-chloro-2-iodophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid will remain at the forefront of medicinal chemistry innovation. Their complex structures offer untapped potential for designing next-generation therapeutics with improved efficacy and reduced side effects compared to existing treatments.

In conclusion,3-(5-chloro-2 iodophenyl)carbamoyl 3 ({(9H fluorenylmethoxycarbonyl}amino)propanoic acid (CAS No 2171586 76 6) represents a structurally intriguing compound with significant promise in pharmaceutical research Its unique combination of functional groups positions it as a valuable scaffold for developing novel bioactive molecules particularly those targeting enzyme-mediated diseases Further exploration through both experimental synthesis and computational modeling will likely yield insights that advance our understanding of drug design principles